Cas no 898768-84-8 (1-(2,6-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one)

• Product Name: 1-(2,6-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one
• CAS No: 898768-84-8
• MF: C₁₅H₁₁Cl₂FO
• MW: 297.151645898819
• CID: 994156
• PubChem ID: 24726212
• Update Time: 2025-06-22

1-(2,6-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one
• 2',6'-DICHLORO-3-(4-FLUOROPHENYL)PROPIOPHENONE
• MFCD08064141
• DTXSID00644605
• AKOS016021674
• 898768-84-8
• 1-(2,6-Dichlorophenyl)-3-(4-fluorophenyl)-1-propanone

• MDL： MFCD08064141
• Inchi： 1S/C15H11Cl2FO/c16-12-2-1-3-13(17)15(12)14(19)9-6-10-4-7-11(18)8-5-10/h1-5,7-8H,6,9H2
• InChI Key： KXUSCFNLJLEOJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CCC1C=CC(=CC=1)F)=O)Cl

Computed Properties

• Exact Mass: 296.01700
• Monoisotopic Mass: 296.0170985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.94800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(2,6-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one

Introduction to 1-(2,6-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one (CAS No. 898768-84-8)

1-(2,6-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one, identified by its Chemical Abstracts Service (CAS) number 898768-84-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organic molecule, featuring a propanone backbone substituted with dichlorophenyl and fluorophenyl groups, has garnered attention due to its structural complexity and potential biological activities. The presence of both electron-withdrawing and electron-donating groups in its molecular framework makes it a versatile scaffold for further chemical modifications and pharmacological exploration.

The compound’s structural design incorporates key features that are highly relevant in modern drug discovery. The 2,6-dichlorophenyl moiety introduces strong electron-withdrawing effects, which can modulate the reactivity and binding properties of the molecule. Concurrently, the 4-fluorophenyl group adds a layer of electronic influence that can fine-tune its interactions with biological targets. Such structural attributes are often exploited to enhance binding affinity, selectivity, and metabolic stability—critical parameters in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules with dual or multi-target interactions. 1-(2,6-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one exemplifies this trend, as its design allows for potential interactions with multiple enzymes and receptors. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other therapeutic targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The propanone core serves as an excellent platform for derivatization, enabling researchers to modify various functional groups while retaining the core pharmacophore. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can lead to significant improvements in drug efficacy and safety.

Recent advancements in computational chemistry have further enhanced the exploration of 1-(2,6-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one. Molecular docking simulations and quantum mechanical calculations have been employed to predict its binding modes and interactions with biological targets. These computational approaches have provided valuable insights into optimizing its structure for improved pharmacological properties. For instance, virtual screening has identified key residues on target proteins that could be modulated by this compound, guiding experimental efforts toward more effective derivatives.

The synthesis of 1-(2,6-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one presents an interesting challenge due to the complexity of its substituents. Traditional organic synthesis techniques have been employed to construct its core framework, followed by selective functionalization at the phenyl rings. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic research and industrial applications.

From a biological perspective, the dichloro and fluoro substituents play critical roles in determining the compound’s pharmacokinetic profile. These groups can influence solubility, permeability across biological membranes (such as blood-brain barrier), and metabolic stability. Understanding these properties is essential for designing clinical trials and predicting drug behavior in vivo. Current research is focused on correlating structural features with biometric data to establish structure-activity relationships (SARs), which will guide future modifications.

The therapeutic potential of 1-(2,6-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one extends across multiple disease areas. Its ability to interact with various biological targets suggests applications in oncology, inflammation management, and neurodegenerative disorders. While extensive clinical trials are still under way, preclinical data have shown encouraging results in models relevant to these conditions. The compound’s unique structural features make it a valuable tool for exploring new treatment strategies.

Regulatory considerations are also an integral part of advancing this compound through drug development pipelines. Compliance with international standards ensures that any future formulations meet safety and efficacy criteria before reaching clinical stages. Collaborative efforts between academic institutions and pharmaceutical companies are vital in navigating these regulatory pathways efficiently.

In conclusion,1-(2,6-dichlorophenyl)-3-(4-fluorophenyl)propan-1-one (CAS No. 898768-84-8) represents a fascinating subject of study in pharmaceutical chemistry. Its complex structure offers numerous possibilities for therapeutic intervention, while ongoing research continues to uncover new insights into its potential applications. As computational tools become more sophisticated and synthetic methods improve, this compound is poised to play a significant role in future drug discovery efforts.